Cas no 2138537-00-3 (4-Methyl-3-(1,4-thiazepan-4-yl)cyclohexan-1-one)

• Product Name: 4-Methyl-3-(1,4-thiazepan-4-yl)cyclohexan-1-one
• CAS No: 2138537-00-3
• MF: C₁₂H₂₁NOS
• MW: 227.366242170334
• CID: 5952290
• PubChem ID: 165499347
• Update Time: 2025-05-25

4-Methyl-3-(1,4-thiazepan-4-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1158620
• 2138537-00-3
• 4-methyl-3-(1,4-thiazepan-4-yl)cyclohexan-1-one
• 4-Methyl-3-(1,4-thiazepan-4-yl)cyclohexan-1-one

• Inchi： 1S/C12H21NOS/c1-10-3-4-11(14)9-12(10)13-5-2-7-15-8-6-13/h10,12H,2-9H2,1H3
• InChI Key： YUNBBLOUEMHTIH-UHFFFAOYSA-N
• SMILES： S1CCCN(CC1)C1CC(CCC1C)=O

Computed Properties

• Exact Mass: 227.13438547g/mol
• Monoisotopic Mass: 227.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.6Ų

Additional information on 4-Methyl-3-(1,4-thiazepan-4-yl)cyclohexan-1-one

4-Methyl-3-(1,4-thiazepan-4-yl)cyclohexan-1-one: A Comprehensive Overview

The compound 4-Methyl-3-(1,4-thiazepan-4-yl)cyclohexan-1-one, identified by the CAS number 2138537-00-3, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a cyclohexanone ring substituted with a methyl group and a 1,4-thiazepane moiety. The integration of these structural elements contributes to its distinct chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Methyl-3-(1,4-thiazepan-4-yl)cyclohexan-1-one. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These techniques not only enhance the yield but also minimize the environmental footprint of the synthesis pathway. The compound's structural complexity makes it a valuable substrate for further functionalization in drug discovery and material science.

The pharmacological profile of 4-Methyl-3-(1,4-thiazepan-4-yl)cyclohexan-1-one has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of key cellular pathways involved in neurodegenerative diseases and cancer. For instance, its ability to inhibit specific kinases has shown promise in attenuating inflammation and oxidative stress, which are hallmark features of Alzheimer's disease. Furthermore, its cytotoxic effects on various cancer cell lines suggest its potential as an anticancer agent.

In addition to its therapeutic applications, 4-Methyl-3-(1,4-thiazepan-4-yl)cyclohexan-1-one has been explored for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have highlighted its potential as a component in organic light-emitting diodes (OLEDs) due to its efficient charge transport properties.

The environmental impact of 4-Methyl-3-(1,4-thiazepan-4-yl)cyclohexan-1-one has also been a focus of recent research. Assessments of its biodegradability and toxicity have provided insights into its safety profile for industrial and medical applications. These studies emphasize the importance of sustainable practices in the handling and disposal of such compounds.

Looking ahead, the future of 4-Methyl-3-(1,4-thiazepan-4-yil)cyclohexan-l-one lies in further exploration of its biological targets and mechanistic insights. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new therapeutic avenues for this compound. Moreover, advancements in computational chemistry will likely play a pivotal role in predicting its interactions with biological systems at an atomic level.